2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 4-(4-chloro-3-hydroxyphenyl)-2-fluorobenzoate
• InChI: InChI=1S/C14H10ClFO3/c1-19-14(18)10-4-2-8(6-12(10)16)9-3-5-11(15)13(17)7-9/h2-7,17H,1H3
• InChI Key: XYINYZDTEONMEE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)O)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID20686123
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261944-09-5

Description

2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95% (2-C5-3-F4-MC-P-P) is a synthetic compound of phenol, a type of aromatic hydrocarbon. This compound has various applications in scientific research and has been studied for its potential use in lab experiments.

Scientific Research Applications

2-C5-3-F4-MC-P-P has been studied for its potential use in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, including drugs, pesticides, and other pharmaceuticals. It has also been used as a reagent in the synthesis of other compounds, such as polymers and dyes. In addition, 2-C5-3-F4-MC-P-P has been studied for its potential use in the production of biofuels.

Mechanism of Action

2-C5-3-F4-MC-P-P is an intermediate in the synthesis of other compounds. It acts as a catalyst in the reaction and facilitates the formation of the desired product. The mechanism of action of 2-C5-3-F4-MC-P-P is not yet fully understood, but it is believed to involve the formation of a covalent bond between the Grignard reagent and the aldehyde.
Biochemical and Physiological Effects
2-C5-3-F4-MC-P-P has not been studied for its potential effects on biochemical or physiological processes. It is not known whether this compound has any effect on the body or on biochemical processes.

Advantages and Limitations for Lab Experiments

The use of 2-C5-3-F4-MC-P-P in lab experiments has certain advantages and limitations. One advantage of using this compound is that it is relatively easy to synthesize. In addition, it is relatively inexpensive and can be stored for long periods of time without degrading. However, this compound is not very stable and may degrade over time. It is also not very soluble in water and may require the use of organic solvents for proper dissolution.

Future Directions

There are several potential future directions for the use of 2-C5-3-F4-MC-P-P in scientific research. One potential direction is the development of new methods for the synthesis of organic compounds. This could include the development of new catalysts or reagents that could be used in the synthesis of organic compounds. Another potential direction is the development of new applications for this compound, such as its use in the production of biofuels. Finally, further research could be conducted to better understand the mechanism of action of this compound and its potential effects on biochemical and physiological processes.

Synthesis Methods

2-C5-3-F4-MC-P-P can be synthesized by a two-step reaction using a Grignard reagent and an aldehyde. In the first step, the Grignard reagent is reacted with the aldehyde to form an intermediate. In the second step, the intermediate is treated with a base to form the desired 2-C5-3-F4-MC-P-P. The reaction is carried out in an inert atmosphere and the desired product can be isolated by a simple filtration process.